Cas no 22593-73-3 (1,7-Acridinediamine)

• Product Name: 1,7-Acridinediamine
• CAS No: 22593-73-3
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 263838
• PubChem ID: 146720
• Update Time: 2025-04-19

1,7-Acridinediamine Chemical and Physical Properties

Names and Identifiers

• 1,7-Acridinediamine
• acridine-1,7-diamine
• 1,7-Diaminoacridine
• 2,8-Diaminoacridine
• Acridine, 2,8-diamino- (3CI)
• Acridine,1,7-diamino- (6CI,7CI,8CI)
• SCHEMBL1782937
• 22593-73-3
• 2,8-Diaminoacridin
• DTXSID50177115

• Inchi： 1S/C13H11N3/c14-9-4-5-12-8(6-9)7-10-11(15)2-1-3-13(10)16-12/h1-7H,14-15H2
• InChI Key： PAOHOFLZJDJJLR-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C=C2C(=CC=CC=12)N)N

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9

Experimental Properties

• Density: 1.346
• Boiling Point: 500.1°Cat760mmHg
• Flash Point: 288.5°C
• PSA: 64.93